(2R)-2,3-Dimethyl-3-phenylbutan-1-amine

• IUPAC Name: (2R)-2,3-dimethyl-3-phenylbutan-1-amine
• InChI: InChI=1S/C12H19N/c1-10(9-13)12(2,3)11-7-5-4-6-8-11/h4-8,10H,9,13H2,1-3H3/t10-/m0/s1
• InChI Key: CAPJWOFLAAPXOS-JTQLQIEISA-N
• Canonical SMILES: CC(CN)C(C)(C)C1=CC=CC=C1
• Isomeric SMILES: C[C@@H](CN)C(C)(C)C1=CC=CC=C1
• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol

Description

(2R)-2,3-Dimethyl-3-phenylbutan-1-amine, also known as Dexedrine, is a medication used to treat attention deficit hyperactivity disorder (ADHD) and narcolepsy. It belongs to the class of drugs known as central nervous system (CNS) stimulants.

Mechanism of Action

(2R)-2,3-Dimethyl-3-phenylbutan-1-amine acts by increasing the levels of dopamine and norepinephrine in the brain. It does this by inhibiting the reuptake of these neurotransmitters, thereby increasing their availability in the synapse. This leads to increased stimulation of the CNS, resulting in improved attention and wakefulness.
Biochemical and Physiological Effects:
(2R)-2,3-Dimethyl-3-phenylbutan-1-amine has several biochemical and physiological effects. It increases heart rate, blood pressure, and respiration rate. It also increases the release of glucose from the liver, leading to increased blood sugar levels. In addition, it can cause decreased appetite and weight loss.

Advantages and Limitations for Lab Experiments

(2R)-2,3-Dimethyl-3-phenylbutan-1-amine has several advantages for lab experiments. It is a well-established drug with a known mechanism of action and predictable effects. It can be easily administered to animals or humans, and its effects can be measured using various physiological and behavioral assays.
However, there are also limitations to using (2R)-2,3-Dimethyl-3-phenylbutan-1-amine in lab experiments. Its effects can vary depending on the dose, route of administration, and individual differences in metabolism. In addition, its use is regulated by various ethical and legal guidelines, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on (2R)-2,3-Dimethyl-3-phenylbutan-1-amine. One area of interest is the development of more selective and potent CNS stimulants that can target specific neurotransmitter systems. Another area of interest is the use of (2R)-2,3-Dimethyl-3-phenylbutan-1-amine in combination with other drugs or therapies to enhance its therapeutic effects or reduce its side effects. Finally, there is a need for more research on the long-term effects of (2R)-2,3-Dimethyl-3-phenylbutan-1-amine use, particularly in children and adolescents.

Synthesis Methods

(2R)-2,3-Dimethyl-3-phenylbutan-1-amine can be synthesized using various methods, including the reductive amination of 2,3-dimethyl-3-phenylpropanal with ammonia and sodium cyanoborohydride. This method yields (2R)-2,3-dimethyl-3-phenylbutan-1-amine as a racemic mixture, which can be separated into its enantiomers using chiral chromatography.

Scientific Research Applications

(2R)-2,3-Dimethyl-3-phenylbutan-1-amine has been extensively studied for its therapeutic effects on ADHD and narcolepsy. It has been shown to improve attention, concentration, and impulse control in individuals with ADHD. In addition, it can reduce daytime sleepiness and improve wakefulness in individuals with narcolepsy.